Cas no 1824153-89-0 (5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde
• CAS No: 1824153-89-0
• MF: C₁₁H₉NOS
• MW: 203.260261297226
• MDL: MFCD22410663
• CID: 4780734
• Update Time: 2025-06-15

5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde

• MDL： MFCD22410663
• Inchi： 1S/C11H9NOS/c1-8-2-3-9(6-12-8)11-5-4-10(7-13)14-11/h2-7H,1H3
• InChI Key： RKIPAOFAQZFMEX-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1=CN=C(C)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 2.4
• Topological Polar Surface Area: 58.2

Additional information on 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde

Introduction to 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 1824153-89-0)

5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 1824153-89-0, this compound represents a fusion of heterocyclic aromatic systems, making it a promising candidate for further exploration in drug discovery and development. The presence of both thiophene and pyridine moieties in its molecular structure endows it with distinct electronic and steric properties that can be exploited for designing novel therapeutic agents.

The compound's molecular framework consists of a thiophene ring substituted at the 2-position with a formyl group (aldehyde functionality) and at the 3-position with a 6-methylpyridine moiety. This specific arrangement not only contributes to its distinct chemical reactivity but also opens up possibilities for diverse interactions with biological targets. The aldehyde group is particularly noteworthy, as it serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes, as part of many natural products and pharmacologically active molecules, exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a pyridine ring into the thiophene scaffold enhances the compound's lipophilicity and binding affinity, making it an attractive scaffold for drug design. Specifically, 6-methylpyridine derivatives have shown promise in modulating various enzymatic pathways, including those involved in metabolic diseases and cancer.

Current research in the field of medicinal chemistry increasingly focuses on identifying small molecules that can modulate protein-protein interactions or inhibit specific enzymatic activities. The aldehyde functionality in 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde provides an excellent platform for designing molecules that can act as proteolysis-targeting chimeras (PROTACs) or irreversible enzyme inhibitors. These strategies have revolutionized drug discovery by enabling the development of highly specific and potent therapeutic agents.

One of the most exciting applications of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. The structural features of 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde make it a potential lead compound for designing kinase inhibitors by allowing precise tuning of binding interactions through derivatization of the aldehyde group or the pyridine moiety.

Furthermore, the compound's ability to undergo cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, makes it a valuable intermediate in organic synthesis. These reactions are widely used in pharmaceutical industry to construct complex molecular architectures efficiently. By leveraging these reactions, chemists can generate libraries of derivatives that can be screened for biological activity, thereby accelerating the drug discovery process.

The synthesis of 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as thiophene derivatives and pyridine compounds, a series of functional group interconversions can be performed to install the desired substituents at specific positions on the molecule. These synthetic strategies not only demonstrate the compound's accessibility but also showcase the ingenuity of modern synthetic organic chemistry.

In terms of biological evaluation, preliminary studies have suggested that derivatives of this compound exhibit interesting pharmacological profiles. For instance, certain analogs have shown inhibitory activity against specific kinases, making them promising candidates for further optimization towards therapeutic applications. Additionally, the interaction between the thiophene and pyridine moieties may facilitate binding to other biological targets such as transcription factors or ion channels, broadening its potential therapeutic scope.

The growing body of evidence supporting the utility of heterocyclic compounds in drug discovery underscores the importance of 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde as a building block for novel therapeutics. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly critical role in developing next-generation medicines.

From a chemical biology perspective, understanding how small molecules interact with their biological targets is essential for designing effective drugs. The structural features of 5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde, particularly its aldehyde group and pyridine moiety, provide insights into how such compounds can be engineered to achieve high affinity and selectivity. By studying these interactions at a molecular level, researchers can gain valuable insights into drug design principles that can be applied to other therapeutic areas.

In conclusion,5-(6-Methylpyridin-3-yl)thiophene-2-carbaldehyde (CAS No. 1824153-89-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural composition and synthetic accessibility make it an excellent candidate for further exploration in drug discovery programs aimed at developing novel therapeutics for various diseases. As our understanding of biological systems continues to evolve，this type of compound will undoubtedly remain at forefront of medicinal chemistry innovation.